Cas no 63523-58-0 (4-chloro-6-methoxy-3-methyl-1,2oxazolo5,4-bpyridine)

• Product Name: 4-chloro-6-methoxy-3-methyl-1,2oxazolo5,4-bpyridine
• CAS No: 63523-58-0
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 4087552
• PubChem ID: 12360838
• Update Time: 2025-11-01

4-chloro-6-methoxy-3-methyl-1,2oxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine, 4-chloro-6-methoxy-3-methyl-
• 4-chloro-6-methoxy-3-methyl-1,2oxazolo5,4-bpyridine
• 4-Chloro-6-methoxy-3-methylisoxazolo[5,4-b]pyridine
• 63523-58-0

• Inchi： 1S/C8H7ClN2O2/c1-4-7-5(9)3-6(12-2)10-8(7)13-11-4/h3H,1-2H3
• InChI Key： HHQISNKBIVCGIZ-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C1=C(Cl)C=C(OC)N=2

Computed Properties

• Exact Mass: 198.0196052Da
• Monoisotopic Mass: 198.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 4-chloro-6-methoxy-3-methyl-1,2oxazolo5,4-bpyridine

Comprehensive Analysis of 4-Chloro-6-methoxy-3-methyl-1,2-oxazolo[5,4-b]pyridine (CAS No. 63523-58-0)

The compound 4-Chloro-6-methoxy-3-methyl-1,2-oxazolo[5,4-b]pyridine (CAS No. 63523-58-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused oxazole and pyridine ring system, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both chloro and methoxy substituents on the aromatic system allows for versatile functionalization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its role in the design of small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In the context of green chemistry, a trending topic in 2024, researchers are investigating eco-friendly methods to synthesize 4-Chloro-6-methoxy-3-methyl-1,2-oxazolo[5,4-b]pyridine. Microwave-assisted synthesis and catalytic C-H activation are among the innovative approaches being explored to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable practices, a subject frequently queried in academic and industrial forums.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in formulation development. Computational chemistry tools, including molecular docking and QSAR modeling, are often employed to predict its behavior in biological systems. These techniques are highly searched by medicinal chemists aiming to optimize lead compounds for clinical trials.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are evaluating derivatives of 4-Chloro-6-methoxy-3-methyl-1,2-oxazolo[5,4-b]pyridine as novel pesticides with improved efficacy and environmental safety profiles. This resonates with current debates about sustainable agriculture and the need for alternatives to traditional pest control methods.

Analytical characterization of this compound, particularly via HPLC, NMR, and mass spectrometry, is another hot topic. Laboratories worldwide seek robust protocols to ensure purity and identity, especially given the compound's use in high-stakes applications like drug development. Method optimization for these techniques is a recurring theme in scientific literature and online discussions.

In summary, 4-Chloro-6-methoxy-3-methyl-1,2-oxazolo[5,4-b]pyridine (CAS No. 63523-58-0) represents a versatile scaffold with multifaceted applications. Its relevance to cutting-edge research areas—from precision medicine to sustainable chemistry—ensures its continued prominence in scientific discourse. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.